Cas no 755697-43-9 (4-(4-methyl-1-piperazinyl)-1,3-Benzenediamine)

• Product Name: 4-(4-methyl-1-piperazinyl)-1,3-Benzenediamine
• CAS No: 755697-43-9
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 1117202
• PubChem ID: 21398313
• Update Time: 2025-04-20

4-(4-methyl-1-piperazinyl)-1,3-Benzenediamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-1,3-Benzenediamine
• 755697-43-9
• AT16746
• 4-(4-methylpiperazin-1-yl)benzene-1,3-diamine
• SCHEMBL2306566

• Inchi： 1S/C11H18N4/c1-14-4-6-15(7-5-14)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7,12-13H2,1H3
• InChI Key： NLZVDIVCPPMNRW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2N)N)CCN(C)CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.5Ų